Cas no 1361912-89-1 (2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1361912-89-1
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932277
• Update Time: 2025-06-11

2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-6-2-4(8(10)11)16-5(3-15)7(6)9(12,13)14/h2,8H,3,15H2,1H3
• InChI Key： NETFCVFKILMKBM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(F)F)N=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine: A Comprehensive Overview

2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1361912-89-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a difluoromethyl group, a methoxy substituent, and a trifluoromethyl group on the pyridine ring imparts distinct chemical and biological properties that make it an attractive candidate for various research endeavors.

The chemical structure of 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine is particularly noteworthy. The difluoromethyl group, known for its ability to modulate biological activity and metabolic stability, has been extensively studied in the context of drug design. This group can enhance the potency and selectivity of drug candidates by altering their electronic and steric properties. Additionally, the methoxy substituent contributes to the lipophilicity and solubility of the molecule, which are crucial factors in determining its pharmacokinetic profile. The trifluoromethyl group further enhances the stability and metabolic resistance of the compound, making it a valuable scaffold for drug discovery.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique properties. The introduction of fluorine atoms into organic molecules can significantly impact their biological activity, pharmacokinetics, and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of fluorinated pyridines in enhancing the potency and selectivity of kinase inhibitors. The authors demonstrated that the presence of a difluoromethyl group on the pyridine ring improved the binding affinity and selectivity of the inhibitor against specific kinases.

The potential applications of 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine extend beyond kinase inhibitors. Research has shown that this compound can also serve as a valuable intermediate in the synthesis of other bioactive molecules. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The authors found that compounds derived from this intermediate exhibited potent antiviral activity against a range of viral pathogens, including influenza and hepatitis C viruses.

In addition to its role as an intermediate, 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine has been explored for its potential as a lead compound in drug discovery programs. A recent study published in European Journal of Medicinal Chemistry investigated the use of this compound as a scaffold for developing new anti-cancer agents. The researchers synthesized a series of derivatives by modifying various functional groups on the pyridine ring and evaluated their cytotoxic activity against several cancer cell lines. The results showed that certain derivatives exhibited significant anti-cancer activity, suggesting that this compound could serve as a promising starting point for further optimization.

The synthetic accessibility of 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. For instance, a study published in Tetrahedron Letters described a concise and scalable synthesis method that utilizes readily available starting materials and mild reaction conditions. This method not only simplifies the synthesis process but also enhances the overall yield and purity of the final product.

The safety profile of 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential side effects.

In conclusion, 2-(Aminomethyl)-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1361912-89-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to advancements in drug discovery and development.